Cas no 1556315-61-7 (2-cyclobutylpyrazole-3-carboxylic acid)

• Product Name: 2-cyclobutylpyrazole-3-carboxylic acid
• CAS No: 1556315-61-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 4605927
• PubChem ID: 15137789
• Update Time: 2025-06-08

2-cyclobutylpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-1H-pyrazole-5-carboxylic acid
• 2-cyclobutylpyrazole-3-carboxylic acid
• AT28543
• DB-147477
• Z2889976063
• EN300-640686
• SCHEMBL22637999
• 1-cyclobutyl-1H-pyrazole-5-carboxylicacid
• AKOS023623128
• 1556315-61-7

• Inchi： 1S/C8H10N2O2/c11-8(12)7-4-5-9-10(7)6-2-1-3-6/h4-6H,1-3H2,(H,11,12)
• InChI Key： HJLBZKCWCUMXJV-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NN1C1CCC1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 2-cyclobutylpyrazole-3-carboxylic acid

2-Cyclobutylpyrazole-3-carboxylic Acid (CAS No. 1556315-61-7): A Comprehensive Overview of Its Properties and Applications

The compound 2-cyclobutylpyrazole-3-carboxylic acid (CAS No. 1556315-61-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This heterocyclic compound combines a pyrazole ring with a cyclobutyl substituent and a carboxylic acid functional group, making it a versatile building block for pharmaceutical research. Its unique structure contributes to its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammation, metabolic disorders, and central nervous system (CNS) diseases.

One of the most frequently searched questions about 2-cyclobutylpyrazole-3-carboxylic acid is its role in drug design. Researchers are increasingly interested in how its molecular framework can be modified to enhance binding affinity to specific biological targets. For instance, the cyclobutyl group is known to improve metabolic stability, while the carboxylic acid moiety can facilitate interactions with enzymes or receptors. This dual functionality makes it a valuable scaffold for developing small-molecule inhibitors and agonists.

In recent years, the demand for high-purity 2-cyclobutylpyrazole-3-carboxylic acid has surged due to its applications in high-throughput screening (HTS) and combinatorial chemistry. Laboratories and pharmaceutical companies often seek reliable synthesis protocols or commercial suppliers for this compound, as evidenced by search trends. The compound’s CAS number (1556315-61-7) is a critical identifier for procurement and regulatory compliance, ensuring accurate sourcing and documentation.

Another hot topic related to 2-cyclobutylpyrazole-3-carboxylic acid is its potential in personalized medicine. With advancements in AI-driven drug discovery, computational models are being used to predict how derivatives of this compound could interact with novel targets. Searches for "pyrazole derivatives in drug development" or "cyclobutyl-containing bioactive molecules" reflect this growing interest. The compound’s adaptability to structure-activity relationship (SAR) studies further underscores its relevance in modern pharmacology.

From a synthetic chemistry perspective, 2-cyclobutylpyrazole-3-carboxylic acid poses intriguing challenges and opportunities. Its preparation often involves multi-step organic synthesis, including cyclization and functional group transformations. Researchers frequently explore green chemistry approaches to optimize its production, minimizing waste and energy consumption. This aligns with broader industry trends toward sustainable pharmaceutical manufacturing.

In summary, 2-cyclobutylpyrazole-3-carboxylic acid (CAS No. 1556315-61-7) is a compound of substantial scientific and commercial value. Its applications span medicinal chemistry, drug discovery, and material science, driven by its structural versatility and bioactive potential. As search queries and research publications continue to highlight its importance, this molecule remains at the forefront of innovation in the life sciences.